Cas no 2580204-62-0 (5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic acid
• CAS No: 2580204-62-0
• MF: C₁₆H₁₂N₂O₄S
• MW: 328.342482566834
• CID: 5661736
• PubChem ID: 165891426
• Update Time: 2025-06-13

5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728256
• 5-{[(benzyloxy)carbonyl]amino}-1,3-benzothiazole-2-carboxylic acid
• 2580204-62-0
• 5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic acid

• Inchi： 1S/C16H12N2O4S/c19-15(20)14-18-12-8-11(6-7-13(12)23-14)17-16(21)22-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,21)(H,19,20)
• InChI Key： UGRJJJAGHUIIQJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC2C=C(C=CC1=2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 328.05177804g/mol
• Monoisotopic Mass: 328.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 117Ų

Additional information on 5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic acid

Professional Introduction to 5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic Acid (CAS No. 2580204-62-0)

5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic acid, with the chemical identifier CAS No. 2580204-62-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in medicinal chemistry. The benzothiazole core is a fused system consisting of a benzene ring and a thiazole ring, which together contribute to the molecule's unique electronic and steric properties. These properties make it an attractive scaffold for designing novel therapeutic agents.

The structure of 5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic acid incorporates several functional groups that enhance its reactivity and potential biological efficacy. The presence of a benzyloxy carbonyl group at the 5-position and an amino group at the 2-position introduces both protecting and reactive sites, making it a versatile intermediate in synthetic chemistry. Additionally, the carboxylic acid moiety at the 2-position provides a site for further derivatization, enabling the construction of more complex molecules.

In recent years, there has been a surge in research focused on benzothiazole derivatives due to their demonstrated pharmacological properties. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The benzothiazole scaffold is particularly valued for its ability to interact with biological targets such as enzymes and receptors, modulating their activity to achieve therapeutic effects.

One of the most compelling aspects of 5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic acid is its utility as a building block in drug discovery. The benzyloxy carbonyl group serves as an effective protecting group for amino functions, allowing chemists to introduce other functionalities without interference. This makes it particularly useful in multi-step syntheses where selective reactions are required. Furthermore, the carboxylic acid group can be used to form esters or amides, expanding its synthetic utility.

The pharmacological potential of this compound has been highlighted in several recent studies. For instance, researchers have investigated its derivatives as inhibitors of specific enzymes implicated in cancer progression. The benzothiazole core is known to exhibit anti-proliferative effects by interfering with key signaling pathways involved in cell growth and survival. The introduction of additional functional groups can fine-tune these effects, leading to more potent and selective inhibitors.

Another area where 5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic acid has shown promise is in the treatment of infectious diseases. Benzothiazole derivatives have been found to possess antimicrobial properties by targeting essential bacterial enzymes or disrupting bacterial cell wall synthesis. The structural features of this compound allow it to interact with bacterial proteins in ways that inhibit their function, thereby preventing pathogenic growth.

The synthesis of 5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic acid involves several key steps that highlight its complexity and synthetic elegance. The formation of the benzothiazole core typically requires cyclization reactions between appropriate precursors under controlled conditions. Subsequent functionalization at the 2- and 5-positions involves nucleophilic substitution or other organic transformations that introduce the benzyloxy carbonyl and amino groups.

In conclusion, 5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic acid (CAS No. 2580204-62-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad biological activity. Its utility as a synthetic intermediate and its potential as a lead compound for drug development underscore its importance in modern medicinal chemistry research. As scientists continue to explore new ways to harness the therapeutic potential of heterocyclic compounds, 5-{(benzyloxy)carbonylamino}-1,3-benzothiazole-2-carboxylic acid is poised to play a crucial role in shaping the future of drug discovery.